Cyclohexa-1,3-dienecarboxylic acid butyl ester

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: butyl cyclohexa-1,3-diene-1-carboxylate
• InChI: InChI=1S/C11H16O2/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h4-5,7H,2-3,6,8-9H2,1H3
• InChI Key: MPOUJKQFBFWRKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=CCC1

Description

Cyclohexa-1,3-dienecarboxylic acid butyl ester is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude butyl ester (a) (55.25 g, max 0.207 mol) was dissolved in dry tetrahydrofuran (320 ml) and cooled in an ice/salt bath. To this was added slowly, over 1 hour, potassium t-butoxide in tetrahydrofuran (1 M, 220 ml, 0.22 mol). After 0.5 hour water and petroleum ether were added and the mixture filtered quickly through kieselguhr. The phases were separated and the aqueous extracted with more petroleum ether (×2). The combined organic extracts were washed with brine, dried and evaporated to give a mobile orange oil (31.85 g, 86%), which was used immediately without further purification.